Cas no 2126164-03-0 (Trimethylthiophene-3-sulfonamide)

• Product Name: Trimethylthiophene-3-sulfonamide
• CAS No: 2126164-03-0
• MF: C₇H₁₁NO₂S₂
• MW: 205.297739267349
• CID: 4639318
• Update Time: 2025-06-07

Trimethylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Trimethylthiophene-3-sulfonamide
• BKD16403

• Inchi： 1S/C7H11NO2S2/c1-6-7(4-5-11-6)12(9,10)8(2)3/h4-5H,1-3H3
• InChI Key： ZPSJQHWADVCQSQ-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.2
• Topological Polar Surface Area: 74

Additional information on Trimethylthiophene-3-sulfonamide

Introduction to Trimethylthiophene-3-sulfonamide (CAS No. 2126164-03-0)

Trimethylthiophene-3-sulfonamide (CAS No. 2126164-03-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.

The molecular formula of Trimethylthiophene-3-sulfonamide is C₉H₁₁NO₂S₂, and it has a molecular weight of approximately 225.31 g/mol. The compound features a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom, and a sulfonamide functional group attached to the thiophene ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In terms of its physical properties, Trimethylthiophene-3-sulfonamide is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The synthesis of Trimethylthiophene-3-sulfonamide typically involves several steps, starting with the formation of the thiophene ring followed by the introduction of the sulfonamide group. One common synthetic route involves the reaction of 3-bromothiophene with sodium hydrosulfide to form 3-thiophenesulfonic acid, which is then converted to the corresponding sulfonamide through amination with methylamine or other primary amines. This synthetic pathway has been optimized in various studies to improve yield and purity, making it feasible for large-scale production.

Trimethylthiophene-3-sulfonamide has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent antimicrobial activity against a wide range of bacteria, including both Gram-positive and Gram-negative strains. For instance, a study published in the Journal of Medicinal Chemistry reported that Trimethylthiophene-3-sulfonamide effectively inhibited the growth of Staphylococcus aureus and Escherichia coli at low micromolar concentrations. This makes it a promising candidate for developing new antibiotics to combat drug-resistant bacterial infections.

In addition to its antimicrobial properties, Trimethylthiophene-3-sulfonamide has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that Trimethylthiophene-3-sulfonamide could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The antitumor activity of Trimethylthiophene-3-sulfonamide has also been investigated. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These results highlight the potential of Trimethylthiophene-3-sulfonamide as a lead compound for developing novel anticancer drugs.

Beyond its biological applications, Trimethylthiophene-3-sulfonamide has also found use in materials science. Its unique chemical structure makes it an excellent candidate for designing functional materials with specific properties. For example, researchers have explored the use of this compound as a building block for constructing supramolecular assemblies with tunable optical and electronic properties. These assemblies have potential applications in areas such as organic electronics and photovoltaics.

In conclusion, Trimethylthiophene-3-sulfonamide (CAS No. 2126164-03-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.